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Compound of Interest

Compound Name:
4-Acetamidobenzenesulfonyl

azide

Cat. No.: B155343 Get Quote

An In-depth Technical Guide to 4-Acetamidobenzenesulfonyl Azide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Acetamidobenzenesulfonyl
azide (p-ABSA), a versatile reagent in organic synthesis. It is intended for researchers,

scientists, and professionals in the field of drug development. This document details the

compound's chemical and physical properties, applications, safety information, and a

representative experimental protocol.

Core Data Presentation
4-Acetamidobenzenesulfonyl azide is a key intermediate and reagent used in a variety of

chemical transformations, particularly in the introduction of the azide functional group and in

diazo transfer reactions.[1][2] Its properties are summarized below.
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Property Value References

Molecular Weight 240.24 g/mol [3][4][5]

Molecular Formula C₈H₈N₄O₃S [3][6][5][7]

CAS Number 2158-14-7 [3][5][7]

Appearance Beige solid [7]

Melting Point 107-111 °C [3][8]

Solubility
Insoluble in water; Soluble in

DMSO
[3][4][5]

Primary Applications

Diazo transfer agent, Click

chemistry reagent, Synthesis

of pharmaceuticals

[1][2][9]

Key Applications in Research and Development
4-Acetamidobenzenesulfonyl azide is a valuable tool in organic synthesis with several

important applications:

Diazo Transfer Reactions: It is widely used to introduce a diazo group to active methylene

compounds.[2] The resulting α-diazoketones are crucial intermediates for various synthetic

transformations, including Wolff rearrangements and cyclopropanations.[2]

Click Chemistry: As an azide-containing compound, it is a key participant in click chemistry

reactions, which are prized for their efficiency and biocompatibility in creating new molecules.

[1][9]

Synthesis of Bioactive Molecules: This reagent is employed in the synthesis of complex

molecules, including potential antitumor agents and non-peptidic NK3 receptor antagonists.

[5] It serves as a building block in the development of novel pharmaceutical agents.[1][9]

Hydroazidation Catalyst: It can act as a catalyst for the preparation of organoazides.[3][5]

Experimental Protocol: Diazo Transfer Reaction
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The following is a representative protocol for a diazo transfer reaction using 4-
Acetamidobenzenesulfonyl azide to synthesize an α-diazocarbonyl intermediate. This type of

reaction is fundamental in medicinal chemistry for the construction of complex molecular

scaffolds.

Objective: To synthesize an α-diazocarbonyl compound from a β-keto ester using 4-
Acetamidobenzenesulfonyl azide.

Materials:

β-keto ester (e.g., Ethyl 2-oxocyclopentanecarboxylate)

4-Acetamidobenzenesulfonyl azide (p-ABSA)

Triethylamine (TEA)

Acetonitrile (CH₃CN)

Ethyl acetate (EtOAc)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Water (H₂O)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Dissolve the starting β-keto ester (1.0 eq) in acetonitrile in a round-bottom flask equipped

with a magnetic stir bar.

Add triethylamine (1.1 eq) to the solution at room temperature.

Add 4-Acetamidobenzenesulfonyl azide (1.1 eq) portion-wise to the stirred solution. A

clear solution should initially be obtained.
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Stir the reaction mixture at room temperature. The reaction progress can be monitored by

Thin Layer Chromatography (TLC). A precipitate of 4-acetamidobenzenesulfonamide may

form as the reaction proceeds.

After the starting material is consumed (typically after several hours), filter off the

sulfonamide byproduct.

Dilute the filtrate with ethyl ether or ethyl acetate.

Wash the organic solution with saturated aqueous NH₄Cl solution, followed by water.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under

reduced pressure.

Purify the crude product by silica gel column chromatography to yield the desired α-

diazocarbonyl compound.

Safety and Handling
4-Acetamidobenzenesulfonyl azide is a hazardous substance and should be handled with

appropriate safety precautions.

Hazards: Causes skin and serious eye irritation.[7][10] May cause respiratory irritation.[7][10]

[11] Azide compounds can be potentially explosive, especially with heat or shock.

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab

coat.[10][11] Use a dust mask or work in a well-ventilated fume hood to avoid inhalation.[10]

[11]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][11]

Incompatibilities: Avoid contact with strong oxidizing agents.[5][11]

Visualization of Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of an N-

sulfonylamide, a reaction where 4-acetamidobenzenesulfonyl azide can be a key reagent.
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Generalized Workflow for N-Sulfonylamide Synthesis

Starting Materials Reaction Conditions

Products
Terminal Alkyne

Cu(I) Catalyst

1

4-Acetamidobenzenesulfonyl
Azide

2

Water
3

N-SulfonylamideForms Product

Nitrogen Gas (N₂)
Releases

Solvent/Reagent
(e.g., Water)

Click to download full resolution via product page

Caption: Workflow for copper-catalyzed N-sulfonylamide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetamidobenzenesulfonyl-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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